MNG-3

• CAS No.: 1257852-96-2
• Product Name: MNG-3
• Molecular Formula: C47H88O22
• Molecular Weight: 1005.2
• IUPAC Name: (2R,3R,4S,5S,6R)-2-[(2R,3S,4R,5R,6R)-6-[2-decyl-2-[[(2R,3R,4R,5S,6R)-3,4-dihydroxy-6-(hydroxymethyl)-5-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-2-yl]oxymethyl]dodecoxy]-4,5-dihydroxy-2-(hydroxymethyl)oxan-3-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol
• Standard InChI: InChI=1S/C47H88O22/c1-3-5-7-9-11-13-15-17-19-47(20-18-16-14-12-10-8-6-4-2,25-62-43-39(60)35(56)41(29(23-50)66-43)68-45-37(58)33(54)31(52)27(21-48)64-45)26-63-44-40(61)36(57)42(30(24-51)67-44)69-46-38(59)34(55)32(53)28(22-49)65-46/h27-46,48-61H,3-26H2,1-2H3/t27-,28-,29-,30-,31-,32-,33+,34+,35-,36-,37-,38-,39-,40-,41-,42-,43-,44-,45-,46-/m1/s1
• Standard InChIKey: MADJBYLAYPCCOO-ZEENGQAISA-N
• SMILES: CCCCCCCCCCC(CCCCCCCCCC)(COC1C(C(C(C(O1)CO)OC2C(C(C(C(O2)CO)O)O)O)O)O)COC3C(C(C(C(O3)CO)OC4C(C(C(C(O4)CO)O)O)O)O)O
• Description: MNG-3 is an amphiphilic detergent for solubilization, stabilization, and crystallization of membrane proteins. It has a low critical micelle concentration (CMC = ~10 µM), which allows solubilization of membrane proteins without significantly inhibiting cell-free reactivity. MNG-3 has been used to recover diverse membrane proteins, including G protein-coupled receptors, respiratory complexes, transporters, photosynthetic protein complexes, and viral proteins.
• Synonyms: Lauryl Maltose Neopentyl Glycol;Maltose Neopentyl Glycol-3
• Reference: 1.Chae, P.S.,Rasmussen, S.G.F.,Rana, R., et al. Maltose-neopentyl glycol (MNG) amphiphiles for solubilization, stabilization and crystallization of membrane proteins. Nat. Methods 7(12), 1003-1008 (2010).
• PubChem Compound: 49839603
• Last Modified: Nov 14 2021